ethyl 2,2,4-trimethyl-4-phenyl-3,4-dihydroquinoline-1(2H)-carboxylate

Specification

• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: ethyl 2,2,4-trimethyl-4-phenyl-3H-quinoline-1-carboxylate
• Standard InChI: InChI=1S/C21H25NO2/c1-5-24-19(23)22-18-14-10-9-13-17(18)21(4,15-20(22,2)3)16-11-7-6-8-12-16/h6-14H,5,15H2,1-4H3
• Standard InChI Key: XCWQQFURIFHICA-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1C2=CC=CC=C2C(CC1(C)C)(C)C3=CC=CC=C3
• Canonical SMILES: CCOC(=O)N1C2=CC=CC=C2C(CC1(C)C)(C)C3=CC=CC=C3

Introduction

Ethyl 2,2,4-trimethyl-4-phenyl-3,4-dihydroquinoline-1(2H)-carboxylate is a complex organic compound belonging to the quinoline class. It is characterized by its molecular formula C21H25NO2 and a molecular weight of 323.4287 g/mol. This compound is of interest in organic chemistry and pharmacology due to its structural complexity and potential biological activities.

Synthesis and Applications

The synthesis of ethyl 2,2,4-trimethyl-4-phenyl-3,4-dihydroquinoline-1(2H)-carboxylate typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, pH, and reaction time to optimize yield and purity. Industrial production may employ advanced techniques like continuous flow reactors and chromatography for purification.

Potential Applications:

• Pharmacology: Quinoline derivatives are often studied for their potential biological activities, making them candidates for drug discovery and development.

• Organic Chemistry: The compound's structural complexity makes it suitable for various synthetic applications.

Research Findings and Related Compounds

Research on quinoline derivatives often focuses on their anticancer and other biological activities. For instance, compounds like 1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic acid derivatives have shown promise in breast anticancer activity.

Related Compounds:

• Ethyl Oxo(2,2,4-Trimethyl-4-Phenyl-3,4-Dihydroquinolin-1(2H)-yl)acetate: This compound, with a CAS number of 351223-90-0, is also a quinoline derivative and is recognized for its structural complexity and potential applications in medicinal chemistry.

• 1,2,3,4-Tetrahydro-2,2,4-Trimethyl-4-Phenylquinoline: This compound has a molecular formula of C18H21N and is another quinoline derivative with potential biological activities.